3-Hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid

• IUPAC Name: 3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• InChI: InChI=1S/C11H19NO5/c1-11(2,3)17-10(16)12-6-4-5-7(13)8(12)9(14)15/h7-8,13H,4-6H2,1-3H3,(H,14,15)
• InChI Key: IVMWRPYVCWVKPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1C(=O)O)O
• Molecular Formula: C11H19NO5
• Molecular Weight: 245.27 g/mol
• CAS No.: 1367735-71-4

Description

3-Hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO5 and its molecular weight is 245.275. The purity is usually 95%.
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Scientific Research Applications

N-Heterocyclic Compounds in Materials Science

N-heterocyclic compounds, including piperidine derivatives, have been investigated for their utility in materials science, particularly in the electrolytic coloring of anodized aluminum. This process is significant for applications in decorative finishes, providing color uniformity and intensity to aluminum surfaces. The effect of these compounds on color properties appears to depend on their structure, highlighting the role of molecular design in materials applications (Karagianni & Tsangaraki-Kaplanoglou, 1996).

Piperidine Derivatives in Synthesis and Structural Studies

Piperidine structures serve as critical intermediates in synthetic organic chemistry, offering pathways to a broad range of compounds. For instance, the synthesis and study of esters derived from 3-β-hydroxytropan-3-α-carboxylic acid demonstrate the versatility of piperidine derivatives in generating pharmacologically relevant structures, providing insights into their conformational preferences and potential interactions (Burgos et al., 1993). Similarly, the development of substituted piperidines from serine through asymmetric synthesis further elaborates on the synthetic utility of piperidine scaffolds in accessing amines with significant biological activity (Acharya & Clive, 2010).

Biologically Active Piperidine Derivatives

Research on piperidine derivatives extends into the exploration of their biological activities. For example, antihistaminic and other biological activities have been observed in 2-methylpropanamide and benzamide derivatives of carboxyterfenadine, indicating the potential of piperidine derivatives in the development of new therapeutic agents (Arayne et al., 2017).

Future Directions

Piperidine derivatives continue to be an important area of research in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an ongoing task of modern organic chemistry. Moreover, the discovery and biological evaluation of potential drugs containing piperidine moiety are among the latest scientific advances.